Cas no 2172632-27-6 (6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylheptanoic acid)

• Product Name: 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylheptanoic acid
• CAS No: 2172632-27-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6318085
• PubChem ID: 165510756
• Update Time: 2025-10-16

6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylheptanoic acid
• 6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]-2-methylheptanoic acid
• 2172632-27-6
• EN300-1545102

• Inchi： 1S/C28H34N2O5/c1-18(26(31)30-20(3)10-8-9-19(2)27(32)33)15-16-29-28(34)35-17-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h4-7,11-15,19-20,25H,8-10,16-17H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/b18-15+
• InChI Key： UQBYEKVZJBGGHR-OBGWFSINSA-N
• SMILES： O(C(NC/C=C(\C)/C(NC(C)CCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylheptanoic acid

Introduction to 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylheptanoic Acid (CAS No. 2172632-27-6)

6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylheptanoic acid, identified by its CAS number 2172632-27-6, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, characterized by its fluoren-9-yl moiety and methoxycarbonyl group, contributes to its unique chemical properties and potential therapeutic applications.

The< strong>fluoren moiety, a well-known component in various pharmaceuticals and agrochemicals, is renowned for its stability and ability to interact with biological targets in a highly specific manner. This feature makes it an attractive scaffold for drug design, particularly in the development of small-molecule inhibitors and activators. The presence of the methoxycarbonyl group further enhances the compound's reactivity, allowing for diverse functionalization and modifications that can fine-tune its biological activity.

The< strong>amino-methylbut-2-enamido backbone of the compound introduces additional layers of complexity, providing multiple sites for interaction with biological receptors. This structural feature is particularly relevant in the context of enzyme inhibition and receptor binding studies. The< strong>2-methylheptanoic acid moiety at the end of the molecule adds to its hydrophobic character, which can influence its solubility and bioavailability—critical factors in drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Compounds like 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylheptanoic acid are being explored for their potential to modulate key biological pathways involved in these diseases. The< strong>fluoren-based scaffold has shown particular promise in oncology research, where it has been utilized to develop molecules that inhibit tumor growth and metastasis.

The< strong>methoxycarbonyl group in this compound plays a crucial role in its pharmacological activity by serving as a site for hydrogen bonding and other non-covalent interactions with biological targets. These interactions are essential for achieving high affinity and selectivity, which are critical for effective drug action. Additionally, the< strong>methylbut-2-enamido moiety contributes to the compound's ability to cross the blood-brain barrier, making it a potential candidate for treating central nervous system disorders.

The synthesis of 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylheptanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the< strong>fluoren-9-carboxylic acid derivative is a key step in this process, as it sets the foundation for subsequent functionalization. The use of protective groups to shield reactive sites during synthesis is essential to ensure high yields and purity.

In terms of pharmacokinetic properties, 6-4-(<{(9H-fluoren}-9yl)methoxycarbonyl}amino)-2-methylbut--enamido--methylheptanoic acid exhibits interesting characteristics that make it an attractive candidate for further development. Studies have shown that compounds with similar structural features have good oral bioavailability and metabolic stability, which are essential for therapeutic efficacy. Additionally, the< strong>methylheptanoic acid moiety contributes to its lipophilicity, aiding in membrane penetration and cellular uptake.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preliminary results indicate that it interacts with several key enzymes and receptors involved in disease pathways. For instance, research suggests that derivatives of this compound may inhibit enzymes such as kinases and proteases that are overexpressed in cancer cells. Furthermore, studies have explored its potential as an anti-inflammatory agent by modulating cytokine production and immune cell function.

The development of novel drug candidates like 6--4-(<{(9H-fluore}-9yl)methoxycarbonyl}amino)-2--methylbut--enamido--methylheptanoic acid relies heavily on advances in computational chemistry and high-throughput screening technologies. These tools allow researchers to rapidly evaluate the potential activity of thousands of compounds against various biological targets. By leveraging these technologies, scientists can identify promising candidates for further optimization and testing.

The future prospects for 6--4-(<{(9H-fluore}-9yl)methoxycarbonyl}amino)-2--methylbut--enamido--methylheptanoic acid are bright, with ongoing research aimed at improving its potency, selectivity, and pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.